Cas no 1804768-45-3 (Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1804768-45-3
• MF: C₁₂H₁₅F₃N₂O₄
• MW: 308.253713846207
• CID: 4839393
• Update Time: 2025-10-28

Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H15F3N2O4/c1-3-20-9(18)4-8-11(19-2)10(21-12(13,14)15)7(5-16)6-17-8/h6H,3-5,16H2,1-2H3
• InChI Key： DSLAOWQMQDKBOK-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(CC(=O)OCC)=NC=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 341
• XLogP3: 1.1
• Topological Polar Surface Area: 83.7

Additional information on Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804768-45-3): A Comprehensive Overview

Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804768-45-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a versatile intermediate in the synthesis of various bioactive molecules. The presence of both aminomethyl and trifluoromethoxy substituents imparts unique chemical properties, making it a valuable building block for the development of novel therapeutic agents.

The Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate molecule exhibits a pyridine core, which is a common scaffold in many pharmacologically active compounds. The pyridine ring is flanked by an acetic ester group at the 2-position and an aminomethyl group at the 5-position, while the 3- and 4-positions are substituted with methoxy and trifluoromethoxy groups, respectively. This specific arrangement of functional groups enhances the compound's reactivity and its potential utility in medicinal chemistry.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various biological pathways. The Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate has emerged as a key intermediate in the synthesis of molecules that modulate these pathways. For instance, its structural features make it a promising candidate for designing inhibitors of kinases and other enzymes involved in cancer progression. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug candidates.

The pharmaceutical industry has been leveraging advanced synthetic methodologies to explore the potential of this compound. One notable approach involves the use of transition metal-catalyzed cross-coupling reactions to introduce additional functional groups or to construct more complex molecular architectures. These reactions often require precise control over reaction conditions to ensure high yields and purity, which underscores the importance of having high-quality starting materials like Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate.

Recent studies have also highlighted the role of this compound in the development of antiviral agents. The unique combination of functional groups in its structure allows for interactions with viral enzymes and proteins, potentially inhibiting viral replication. Researchers have been exploring derivatives of this compound to optimize their antiviral activity while minimizing off-target effects. This line of investigation is particularly relevant given the ongoing global health challenges posed by emerging infectious diseases.

The synthesis of Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate involves multiple steps, each requiring careful optimization to achieve the desired product with high yield and purity. Key steps typically include nucleophilic substitution reactions to introduce the methoxy and trifluoromethoxy groups, followed by condensation reactions to form the pyridine ring. The final step often involves esterification to introduce the acetic ester group at the 2-position.

The growing interest in this compound has led to several patents being filed by pharmaceutical companies seeking to commercialize derivatives for therapeutic use. These patents often describe novel synthetic routes or applications that further expand its utility in drug development. The scientific community continues to explore new ways to harness the potential of this versatile intermediate, driving innovation in medicinal chemistry.

The impact of computational chemistry on the design and optimization of molecules like Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate cannot be overstated. Molecular modeling techniques allow researchers to predict the behavior of compounds before they are synthesized, saving time and resources. These tools are particularly useful for designing derivatives with enhanced properties such as improved solubility or increased bioavailability.

In conclusion, Ethyl 5-(aminomethyl)-3-methoxy-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1804768-45-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.